6-(3,4-Dimethylphenyl)-4-(4-methoxyphenyl)-2-((2-morpholino-2-oxoethyl)thio)nicotinonitrile

• IUPAC Name: 6-(3,4-dimethylphenyl)-4-(4-methoxyphenyl)-2-(2-morpholin-4-yl-2-oxoethyl)sulfanylpyridine-3-carbonitrile
• InChI: InChI=1S/C27H27N3O3S/c1-18-4-5-21(14-19(18)2)25-15-23(20-6-8-22(32-3)9-7-20)24(16-28)27(29-25)34-17-26(31)30-10-12-33-13-11-30/h4-9,14-15H,10-13,17H2,1-3H3
• InChI Key: UBJBNAKKVBKDFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC(=C(C(=C2)C3=CC=C(C=C3)OC)C#N)SCC(=O)N4CCOCC4)C
• Molecular Formula: C27H27N3O3S
• Molecular Weight: 473.6 g/mol

Description

6-(3,4-Dimethylphenyl)-4-(4-methoxyphenyl)-2-((2-morpholino-2-oxoethyl)thio)nicotinonitrile is a useful research compound. Its molecular formula is C27H27N3O3S and its molecular weight is 473.6g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The title compound is synthesized via palladium-catalyzed coupling reactions involving similar molecular structures. These processes often result in molecules composed of multiple rings, like benzene rings linked by a thiophene moiety, demonstrating its potential in complex organic synthesis (Shi et al., 2004).

Biological Activity

• Derivatives of nicotinonitrile, closely related to the title compound, have been investigated for their antimicrobial activity. Such compounds have shown effectiveness against various bacteria and fungi, indicating potential applications in combating microbial infections (Guna et al., 2015).

Structural Analysis

• Studies on related nicotinonitrile derivatives demonstrate interesting structural properties, such as non-planar independent molecules and weak intramolecular interactions. These features are significant for understanding molecular conformations and designing new compounds with desired properties (Chantrapromma et al., 2009).

Applications in Polymerization

• Compounds with morpholine groups, similar to the title compound, have been explored as initiators for ring opening polymerization. This implies potential applications in creating polymers with specific properties for industrial uses (Chen et al., 2007).

Antiprotozoal Activity

• Some derivatives of nicotinonitrile have been tested for their antiprotozoal activity, showing significant effects against pathogens like Trypanosoma and Plasmodium. This suggests potential therapeutic applications for diseases caused by these organisms (Ismail et al., 2003).

Thermal Decomposition Analysis

• The thermal decomposition of similar antitumor agents has been studied, providing insights into the stability and degradation properties of these compounds, which is crucial for their storage and handling (Yingjie & Mei, 2006).